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Compound of Interest

Compound Name: 7,10-Dimethylbenz[c]acridine

CAS No.: 2381-40-0

Cat. No.: B1219997

Get Quote

Executive Summary
7,10-Dimethylbenz[c]acridine (7,10-DMBcAc; CAS: 2381-40-0) is a lipophilic, tetracyclic

aromatic nitrogen heterocycle primarily utilized in oncology research as a model carcinogen

and DNA-intercalating agent.[1][2] Its structural rigidity and high lipophilicity (LogP ~5.5)

present significant solubility challenges in aqueous media, necessitating the use of organic co-

solvents for biological assays.

This guide provides a technical framework for solubilizing 7,10-DMBcAc, focusing on solvent

compatibility, stability maintenance, and experimental determination of saturation limits.

Physicochemical Profile & Solubility Prediction
Understanding the molecular architecture of 7,10-DMBcAc is prerequisite to selecting an

appropriate solvent system.
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Property Value / Characteristic Implication for Solubility

Molecular Formula C₁₉H₁₅N

High carbon-to-heteroatom

ratio indicates poor water

solubility.[1][2][3]

Molecular Weight 257.33 g/mol

Moderate size; dissolution

kinetics may be slow without

sonication.[1][2][3]

LogP (Octanol/Water) ~5.5 (Predicted)

Highly Lipophilic. Partitions

strongly into non-polar

phases/membranes.[1][2][3]

pKa (Conjugate Acid) ~5.6 (Acridine core)

Weak base.[1][2][3] Soluble in

acidic aqueous media (pH < 4)

via protonation of the acridine

nitrogen.

Physical State Light yellow crystalline solid

High lattice energy requires

energy input (heat/sonication)

to disrupt crystal packing.[1][2]

[3]

Structural Solubility Logic
The "benz[c]acridine" core consists of a planar, fused ring system.

Pi-Stacking: Strong intermolecular

interactions between planar rings resist dissolution.[1][2] Solvents with aromatic character
(e.g., Toluene, Benzene) disrupt these stacks effectively.

Nitrogen Lone Pair: The nitrogen atom at position 12 provides a "handle" for hydrogen

bonding with protic solvents (Ethanol, Methanol) and protonation by acids.

Solvent Compatibility Matrix
Primary Solvents (Recommended)
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These solvents are validated for stock solution preparation and synthesis.

Solvent Class Specific Solvent Solubility Rating
Application
Context

Polar Aprotic
DMSO (Dimethyl

sulfoxide)
High (>20 mg/mL*)

Biological Assays.

Miscible with water;

ideal for preparing

concentrated stocks

(10-50 mM) for

subsequent dilution

into media.[1][2][3]

Polar Aprotic
DMF

(Dimethylformamide)
High

Alternative to DMSO

for chemical

synthesis; less

suitable for cell culture

due to higher toxicity.

[1][2][3]

Protic Ethanol (Absolute) Moderate

Recrystallization.

Soluble in hot ethanol;

moderate solubility at

RT.[1][2][3] Used for

cleaning and surface

decontamination.

Aromatic Toluene / Benzene High

Extraction/Synthesis.

Excellent

solubilization due to

"like-dissolves-like"

aromatic interactions.

[1][2][3]

Chlorinated
Dichloromethane

(DCM)
High

Chromatography and

liquid-liquid extraction.

[1][2][3]
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*Note: Exact saturation points vary by purity and crystal habit. Always determine

experimentally.

Aqueous Solubility & pH Dependence[3][4][5]
Neutral pH (pH 7.4): Effectively insoluble (< 1 µg/mL). Requires organic co-solvent

(DMSO/Ethanol) < 1% v/v.

Acidic pH (pH < 4): Solubility increases significantly as the molecule converts to the

acridinium cation (

).

Visualization: Solvent Selection Logic

Start: 7,10-DMBcAc Solid Application Type?

Biological Assay
(Cell/Enzyme)

Chemical Synthesis
/ Extraction

Dissolve in DMSO
(Stock 10-50 mM)

Preferred

Non-Polar/Aromatic
(Toluene, DCM)

Reactions

Recrystallization?
Use Hot Ethanol

Purification

Dilute into Buffer
(Keep DMSO < 0.5%)

Check for Precipitation
(Turbidity)

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal solvent system based on experimental intent.

Experimental Protocols
Protocol A: Preparation of Stock Solution (Biological
Assays)
Objective: Create a stable 10 mM stock solution in DMSO.

Safety Prep: Wear nitrile gloves, lab coat, and work in a fume hood. 7,10-DMBcAc is a

suspected carcinogen.
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Weighing: Weigh 2.57 mg of 7,10-DMBcAc into a sterile, amber glass vial (light sensitive).

Solvent Addition: Add 1.0 mL of anhydrous DMSO (biotech grade).

Dissolution:

Vortex for 30 seconds.

If crystals persist, sonicate in a water bath at 35°C for 5-10 minutes.

Sterilization (Optional): If required for cell culture, pass through a 0.22 µm PTFE syringe filter

(Do not use Nylon, which binds acridines).

Storage: Aliquot into small volumes to avoid freeze-thaw cycles. Store at -20°C protected

from light.

Protocol B: Gravimetric Solubility Determination
Objective: Determine exact saturation limit in a specific solvent.

Saturation: Add excess 7,10-DMBcAc solid to 5 mL of the target solvent in a sealed vial.

Equilibration: Shake/stir at 25°C for 24 hours.

Filtration: Filter the suspension through a 0.45 µm PTFE filter to remove undissolved solids.

Evaporation: Pipette exactly 1.0 mL of the filtrate into a pre-weighed weighing dish.

Evaporate solvent fully (under vacuum or nitrogen stream).

Calculation:

Visualization: Solubility Workflow
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1. Excess Solid Addition
(Saturate Solvent)

2. Equilibration
(24h Shake @ 25°C)

3. Filtration
(0.45 µm PTFE)

4. Quantification

Method A: UV-Vis
(Dilute & Measure Abs)

Method B: Gravimetric
(Evaporate & Weigh)

Click to download full resolution via product page

Caption: Step-by-step workflow for determining the saturation limit of 7,10-DMBcAc.

Critical Handling & Stability Notes
Isomer Purity Check: 7,10-DMBcAc is often synthesized alongside its isomer 7,8-

dimethylbenz[c]acridine. Before solubility testing, verify purity via NMR or Melting Point

(7,10-isomer mp: ~147-149°C vs 7,8-isomer mp: ~141°C). Impurities will skew solubility

data.

Photodegradation: Acridines are photo-active. Solutions exposed to ambient light may

undergo photo-oxidation.[1][2] Always use amber glassware or wrap vessels in foil.

Adsorption: Due to high lipophilicity, the compound may adsorb to plastic surfaces

(polypropylene tubes). Use glass or PTFE coated containers for low-concentration solutions

(< 1 µM).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-of-7-10-dimethylbenz-c-acridine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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